Cas no 1804463-98-6 (4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride)

• Product Name: 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride
• CAS No: 1804463-98-6
• MF: C₆H₂BrClF₂INO₂S
• MW: 432.408857822418
• CID: 4862734
• Update Time: 2025-05-20

4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride

• Inchi： 1S/C6H2BrClF2INO2S/c7-3-2(15(8,13)14)1-12-5(4(3)11)6(9)10/h1,6H
• InChI Key： VRAUXDKREKUZFX-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CN=C1C(F)F)S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4

Additional information on 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl chloride

4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl Chloride: A Comprehensive Overview

The compound 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl Chloride (CAS No. 1804463-98-6) is a highly specialized organic compound with significant applications in the field of chemical synthesis and pharmaceutical research. This compound is characterized by its complex structure, which includes a pyridine ring substituted with bromine, a difluoromethyl group, and an iodine atom, along with a sulfonyl chloride functional group. The combination of these substituents makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates various chemical transformations. The presence of bromine and iodine substituents introduces electronic effects that can influence the reactivity of the molecule during synthetic processes. Additionally, the difluoromethyl group adds a layer of complexity by introducing steric hindrance and unique electronic properties, which are crucial for specific reactions such as nucleophilic substitutions or cross-coupling reactions.

Recent studies have highlighted the importance of sulfonyl chloride groups in medicinal chemistry, particularly in the design of bioisosteres and prodrugs. The sulfonyl chloride functionality in this compound allows for versatile reactivity, enabling the formation of sulfonamides, sulfonates, and other derivatives. These derivatives have been explored in the development of inhibitors for various enzymes, including kinases and proteases, which are key targets in oncology and infectious disease research.

The synthesis of 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl Chloride typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have significantly improved the efficiency and selectivity of its production. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the incorporation of halogen substituents with high regioselectivity, reducing the need for tedious purification steps.

In terms of applications, this compound has shown promise in the development of targeted drug delivery systems. The presence of multiple halogen atoms allows for selective labeling or conjugation with biomolecules such as antibodies or peptides. Furthermore, its unique electronic properties make it an ideal candidate for use in optoelectronic materials, where it can serve as a building block for organic semiconductors or light-emitting diodes (LEDs).

Recent research has also focused on the environmental impact and sustainability aspects of synthesizing such compounds. Efforts are being made to develop greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For example, solvent-free reaction conditions or biocatalytic approaches are being explored to enhance the eco-friendliness of producing 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl Chloride.

In conclusion, 4-Bromo-2-(difluoromethyl)-3-iodopyridine-5-sulfonyl Chloride is a versatile compound with wide-ranging applications in pharmaceuticals, materials science, and advanced chemical synthesis. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel bioactive molecules and functional materials. As research continues to uncover new synthetic pathways and applications for this compound, its role in cutting-edge scientific endeavors is expected to grow significantly.